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Compound of Interest

Compound Name: CalciGreen-5N, AM

CAS No.: 216699-33-1

Cat. No.: B1147952 Get Quote

This guide provides an in-depth technical overview of CalciGreen-5N AM, a fluorescent

indicator designed for the detection of intracellular calcium. Tailored for researchers, scientists,

and drug development professionals, this document elucidates the chemical properties,

mechanism of action, and practical application of this valuable tool in cellular biology.

Core Molecular Attributes
CalciGreen-5N AM is a specialized derivative of the fluorescein-based calcium indicator,

CalciGreen-5N. The acetoxymethyl (AM) ester modification confers cell permeability to the

molecule, allowing for non-invasive loading into living cells.

Property Value Source(s)

Chemical Formula C₅₉H₅₂Cl₂N₄O₂₈ [1][2][3]

Molecular Weight 1335.96 g/mol [1][2][3]

CAS Number 216699-33-1 [1][2][3]

The chemical structure of CalciGreen-5N AM is depicted below:
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SMILES: O=C1OC2(C3=CC(Cl)=C(C=C3OC4=CC(OC(C)=O)=C(C=C42)Cl)OC(C)=O)C5=CC=C(C(NC6=CC=C(N(CC(OCOC(C)=O)=O)CC(OCOC(C)=O)=O)C(OCCOC7=CC(N-=O)=CC=C7N(CC(OCOC(C)=O)=O)CC(OCOC(C)=O)=O)=C6)=O)C=C15

Click to download full resolution via product page

Caption: Chemical structure representation of CalciGreen-5N AM.

Principle of Action: From Non-fluorescent Precursor
to Active Sensor
The utility of CalciGreen-5N AM as an intracellular calcium indicator is predicated on a two-

stage mechanism. Initially, the AM ester form is lipophilic, enabling it to passively diffuse across

the plasma membrane into the cell's cytoplasm. Once inside, ubiquitous intracellular esterases

cleave the AM ester groups. This enzymatic action transforms the molecule into its active,

membrane-impermeant form, CalciGreen-5N. This active form is a Ca²⁺ chelator that exhibits a

significant increase in fluorescence intensity upon binding to calcium ions.
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Caption: Mechanism of CalciGreen-5N AM activation.

Spectral Profile and Calcium Affinity
Upon binding to Ca²⁺, the hydrolyzed CalciGreen-5N exhibits a significant increase in its

fluorescence quantum yield. The spectral properties are crucial for designing imaging

experiments and selecting appropriate filter sets.

Spectral Property Wavelength (nm) Source(s)

Excitation Maximum (Ex) ~492 [1]

Emission Maximum (Em) ~521 [1]

Note: Some sources report different spectral values (e.g., Ex/Em of 643/662 nm)[4]. It is

advisable to confirm the spectral properties with the specific batch of the reagent.

A key parameter for a calcium indicator is its dissociation constant (Kd), which describes its

affinity for Ca²⁺. CalciGreen-5N is characterized as a low-affinity indicator, with a reported Kd in

the micromolar range.

Kd: ~4.29 µM[5]

Kd: ~14 µM[6][7]

This low affinity makes CalciGreen-5N particularly well-suited for measuring high intracellular

calcium concentrations that would saturate high-affinity indicators. This is especially relevant in

studies of cellular processes involving large calcium transients, such as excitotoxicity in

neurons[5].

Experimental Protocol: A Step-by-Step Guide for
Cell Loading
The following protocol provides a general guideline for loading adherent cells with CalciGreen-

5N AM. Optimization may be required for different cell types and experimental conditions.
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Reagent Preparation
CalciGreen-5N AM Stock Solution (2-5 mM):

Dissolve the contents of a vial of CalciGreen-5N AM in high-quality, anhydrous dimethyl

sulfoxide (DMSO). For example, to prepare a 5 mM stock solution from 1 mg of

CalciGreen-5N AM (MW = 1335.96), add approximately 150 µL of DMSO.

Vortex briefly to ensure complete dissolution.

Store the stock solution in small aliquots at -20°C, protected from light and moisture. Avoid

repeated freeze-thaw cycles.

Pluronic® F-127 Stock Solution (10-20% w/v in DMSO):

Pluronic® F-127 is a non-ionic surfactant that aids in the dispersion of the lipophilic AM

ester in aqueous media, preventing its precipitation and facilitating cell loading.

Prepare a 10% or 20% (w/v) stock solution in anhydrous DMSO.

Store at room temperature.

Probenecid Stock Solution (250 mM in 1 M NaOH):

Probenecid is an inhibitor of organic anion transporters, which can actively extrude the

hydrolyzed, negatively charged form of the indicator from the cell. Its inclusion can

improve dye retention.

Dissolve probenecid in 1 M NaOH and then dilute with a physiological buffer (e.g., Hanks'

Balanced Salt Solution with HEPES - HBSS) to the desired stock concentration.

Store aliquots at -20°C.

Cell Loading Procedure

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Cell Loading

De-esterification and Wash

Imaging

Start with healthy, adherent cells

Prepare Loading Buffer
(e.g., HBSS)

Prepare 2X Working Solution:
- CalciGreen-5N AM (e.g., 10 µM)

- Pluronic F-127 (e.g., 0.04%)
- Probenecid (e.g., 2 mM)

Aspirate cell culture medium

Add equal volume of 2X Working Solution to cells

Incubate at 37°C for 30-60 minutes

Aspirate loading solution

Wash cells with fresh buffer
(containing Probenecid if used)
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Caption: Experimental workflow for loading cells with CalciGreen-5N AM.
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Cell Preparation: Culture cells to a desired confluency on a suitable imaging substrate (e.g.,

glass-bottom dishes or plates).

Prepare Loading Buffer: Use a physiological buffer such as Hanks' Balanced Salt Solution

(HBSS) buffered with HEPES.

Prepare Working Solution:

Dilute the CalciGreen-5N AM stock solution into the loading buffer to a final concentration

typically in the range of 1-10 µM.

If using, add Pluronic® F-127 to a final concentration of 0.02-0.04%. It is often beneficial to

mix the CalciGreen-5N AM stock with the Pluronic® F-127 stock before diluting in the

buffer.

If dye retention is an issue, include probenecid at a final concentration of 1-2.5 mM.

Cell Loading:

Remove the culture medium from the cells.

Add the working solution to the cells and incubate for 30-60 minutes at 37°C. The optimal

loading time and temperature should be determined empirically.

Wash and De-esterification:

Remove the loading solution.

Wash the cells gently with fresh, pre-warmed buffer (containing probenecid if used during

loading).

Add fresh buffer and incubate for an additional 30 minutes at room temperature to allow

for complete de-esterification of the AM ester.

Imaging:

The cells are now ready for fluorescence imaging. Excite the cells near 492 nm and collect

the emission around 521 nm.
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Applications in Research
The properties of CalciGreen-5N AM make it a valuable tool for investigating a variety of

cellular phenomena, particularly in the field of neuroscience. Its low affinity for Ca²⁺ is

advantageous for studying:

Neuronal Excitotoxicity: Monitoring the large and sustained increases in intracellular calcium

that are characteristic of glutamate-induced excitotoxicity[5].

High-Frequency Neuronal Firing: Resolving calcium transients associated with rapid action

potential firing, where intracellular calcium can reach high concentrations.

Calcium Store Dynamics: Investigating calcium release from intracellular stores, such as the

endoplasmic reticulum and mitochondria, which can lead to significant local increases in

calcium concentration.

Conclusion
CalciGreen-5N AM is a robust and versatile fluorescent indicator for the measurement of high

intracellular calcium concentrations. Its cell-permeant nature allows for straightforward loading

into living cells, and its low affinity for calcium extends the dynamic range of measurable

calcium transients. Careful consideration of its spectral properties, calcium affinity, and the use

of loading-enhancing reagents will enable researchers to effectively employ this probe to gain

valuable insights into the complex roles of calcium signaling in health and disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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